Cas no 1366249-98-0 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid
• CAS No: 1366249-98-0
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 6349997
• PubChem ID: 103822536
• Update Time: 2025-06-08

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid
• EN300-1287249
• 1366249-98-0
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid

• Inchi： 1S/C24H22N2O4/c1-15-10-11-25-13-20(15)22(12-23(27)28)26-24(29)30-14-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-11,13,21-22H,12,14H2,1H3,(H,26,29)(H,27,28)/t22-/m1/s1
• InChI Key： AZSGQMAHMPCBBG-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=NC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid

Introduction to (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic Acid (CAS No. 1366249-98-0)

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1366249-98-0, represents a fascinating blend of structural complexity and potential therapeutic applications. Its molecular structure incorporates key functional groups that make it a valuable intermediate in the synthesis of biologically active molecules.

The< strong>methoxycarbonyl group and the< strong>fluoren-9-yl moiety are particularly noteworthy, as they contribute to the compound's unique chemical properties and reactivity. The< strong>4-methylpyridin-3-yl substituent further enhances its potential utility in drug design by introducing a heterocyclic aromatic ring system, which is commonly found in many pharmacologically active agents. This combination of features makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>(3R)-configuration of this compound is particularly relevant, as chirality plays a crucial role in the biological activity of many drugs. The stereochemical purity of this compound is essential for ensuring its efficacy and safety in pharmaceutical applications. Researchers have been leveraging advanced synthetic techniques to optimize the production of this enantiomerically pure compound, which is critical for its intended use.

The< strong>fluoren-9-yl moiety is not only a structural component but also contributes to the compound's photophysical properties. Fluorene derivatives are known for their fluorescence characteristics, which can be exploited in various applications, including bioimaging and diagnostic tools. This property makes< strong>(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid an intriguing candidate for development in these areas as well.

Recent studies have highlighted the importance of< strong>4-methylpyridine-based scaffolds in drug discovery. These heterocycles are frequently incorporated into drug molecules due to their ability to modulate biological targets effectively. The presence of the< strong>4-methylpyridin-3-yl group in this compound suggests that it may exhibit potent interactions with specific enzymes or receptors, making it a valuable scaffold for designing new drugs.

The< strong>methoxycarbonyl group serves as an important protecting group in peptide synthesis and can be selectively removed under controlled conditions to reveal the underlying amine functionality. This feature makes the compound a versatile building block for constructing more complex molecules, such as peptidomimetics or protein ligands. The ability to manipulate these functional groups allows chemists to fine-tune the properties of the final drug candidates.

In conclusion, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid (CAS No. 1366249-98-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the< strong>methoxycarbonyl,< strong>fluoren-9-yl, and< strong>4-methylpyridin-3-yl moieties, make it a promising candidate for further development in drug discovery and other applications. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.